Cas no 99056-35-6 (Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester)

Technical Introduction: Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core, which is of interest in medicinal and synthetic chemistry due to its structural versatility. The presence of the ethyl ester group enhances solubility and reactivity, facilitating further derivatization. The 2-methyl and 7-oxo substituents contribute to its stability and potential bioactivity, making it a valuable intermediate for pharmaceutical research, particularly in the development of kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise modifications, supporting applications in drug discovery and organic synthesis.

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester structure

99056-35-6 structure

Product Name:Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester

CAS No:99056-35-6

MF:C₁₀H₁₁N₃O₃

MW:221.212641954422

CID:802926

PubChem ID:2736451

Update Time:2025-06-08

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester
- ethyl 2-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
- ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
- 2-Methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidin-6-carbonsaeure-aethylester
- 2-methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
- ethyl 4,7-dihydro-2-methyl-7-oxopyrazolo[1,5-a]pyrimidine-6-carboxylate
- Maybridge1_004686
- CCG-56107
- SR-01000645087-1
- CCG-139052
- D74141
- HMS1629F15
- CHEMBL203223
- FT-0625971
- Oprea1_327266
- AKOS015971155
- ethyl 7-hydroxy-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
- HMS554M22
- SCHEMBL4611248
- PS-4385
- Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid,4,7-dihydro-2-methyl-7-oxo-,ethyl ester
- ethyl 2-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
- CS-0080342
- Ethyl 2-methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
- J-520774
- SCHEMBL13255464
- DTXSID70371370
- 2-Methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
- 3-Nitrophthalicmonoamide
- AKOS001871492
- ZDA05635
- A845949
- 99056-35-6
- DB-004329
- ETHYL2-METHYL-7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
- DB-401600
- 457948-23-1
- MDL： MFCD00067951
- Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-5-11-8-4-6(2)12-13(8)9(7)14/h4-5,12H,3H2,1-2H3
- InChI Key： NFRGFILWUWNCOQ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CN=C2C=C(C)NN2C1=O)=O

Computed Properties

Exact Mass: 221.08000
Monoisotopic Mass: 221.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 71Å²

Experimental Properties

Density: 1.41
Boiling Point: 373.6°Cat760mmHg
Flash Point: 179.7°C
Refractive Index: 1.64
PSA: 76.46000
LogP: 0.50770

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271434-1g	Ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate	99056-35-6	95+%	1g	$1198	2021-08-18
Apollo Scientific	OR25189-50mg	Ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate	99056-35-6		50mg	£70.00	2025-02-19
Chemenu	CM271434-1g	Ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate	99056-35-6	95%+	1g	$***	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1150982-50mg	Ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate	99056-35-6	97%	50mg	￥1078.00	2024-04-23
Ambeed	A213575-50mg	Ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate	99056-35-6	97%	50mg	$86.0	2024-04-16